Cas no 3077-46-1 ((2S,3S)-2-Acetamido-3-methylpentanoic acid)

(2S,3S)-2-Acetamido-3-methylpentanoic acid Properties

Names and Identifiers

• N-Acetyl-L-isoleucine
• (2S,3S)-2-Acetamido-3-methylpentanoic acid
• Ac-Ile-OH
• Ac-L-Ile-OH
• (2S,3S)-N-acetyl-2-amino-3-methylpentanoic acid
• ACETYL-L-ISOLEUCINE
• AC-ISOLEUCINE
• L(+)-N-Acetylisoleucine
• L-Isoleucine,N-acetyl
• N-Ac-(2S,3S)-Ile
• N-ACETYL-L-ILE
• Isoleucine,N-acetyl-, L- (6CI,7CI,8CI)
• N-Acetylisoleucine
• NSC203807
• NSC-203807
• L-Isoleucine, N-acetyl-
• DTXSID101314843
• Isoleucine, N-acetyl-, D-
• CHEBI:21555
• EN300-208309
• P9CL0Y0BVZ
• CS-W017551
• Isoleucine, N-acetyl-, L-
• N-acetyl-isoleucine
• EINECS 221-364-9
• N-Acetylisoleucine, L-
• UNII-P9CL0Y0BVZ
• DS-16115
• CHEMBL1221841
• (2S,3S)-2-acetamido-3-methylpentanoicacid
• NSC 203807
• Acetyl isoleucine
• FD3080
• Z98656805
• HY-W016835
• AKOS016843252
• (+)-N-ACETYL-L-ISOLEUCINE
• J-018133
• 3077-46-1
• SCHEMBL359065
• MFCD00066072
• Q27109404
• Ac-Ile-OH, AldrichCPR
• N-alpha-Acetyl-L-isoleucine
• Isoleucine, N-acetyl-, DL-
• Alloisoleucine, N-acetyl-
• NSC203806
• MFCD00136538
• EN300-297257
• FT-0634645
• NSC-203442
• N-(1-Hydroxyethylidene)isoleucine
• NSC-203806
• CHEBI:84056
• 2-ACETAMIDO-3-METHYL-PENTANOIC ACID
• 2-(acetylamino)-3-methylpentanoic acid
• 2460646-17-5
• NSC203442
• SY110321
• N-Acetyl-DL-alloisoleucine
• N-acetyl-DL-isoleucine
• NSC-203805
• 19764-31-9
• AKOS000133806
• NS00015234
• DL-acetylalloisoleucine
• SY025916
• SCHEMBL428458
• Q27157432
• 33601-90-0
• Oprea1_237024
• DL-Alloisoleucine, N-acetyl-
• 20257-17-4
• FT-0693014
• NSC203805
• DTXSID20942377
• N-ACETYL-D-(allo)-ISOLEUCINE
• JDTWZSUNGHMMJM-UHFFFAOYSA-N
• 2-acetamido-3-methylpentanoic acid
• CS-11590
• +Expand

• MDL： MFCD00066072
• InChIKey： JDTWZSUNGHMMJM-FSPLSTOPSA-N
• Inchi： 1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7-/m0/s1
• SMILES： CC[C@@H]([C@H](NC(C)=O)C(O)=O)C

Computed Properties

• Exact Mass: 173.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 173.10519334g/mol
• Heavy Atom Count: 12
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 1.01270
• PSA: 66.40000
• Boiling Point: 369.7℃ at 760 mmHg
• Density: 1.0690

(2S,3S)-2-Acetamido-3-methylpentanoic acid Security Information

(2S,3S)-2-Acetamido-3-methylpentanoic acid Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters